Cas no 75942-37-9 (3,6-Dibutoxy-1,2-benzenedicarbonitrile)
3,6-Dibutoxy-1,2-benzenedicarbonitrile is a specialized organic compound featuring a benzenedicarbonitrile core substituted with butoxy groups at the 3 and 6 positions. This structure imparts unique solubility and reactivity properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of advanced materials or functional dyes. The butoxy substituents enhance its compatibility with organic solvents, facilitating its use in homogeneous reaction systems. Its high purity and well-defined molecular architecture ensure consistent performance in research and industrial processes. The compound’s stability under standard conditions further supports its utility in multi-step synthetic pathways.
75942-37-9 structure
Product Name:3,6-Dibutoxy-1,2-benzenedicarbonitrile
CAS No:75942-37-9
MF:C16H20N2O2
MW:272.342204093933
MDL:MFCD00134586
CID:562350
PubChem ID:5212614
Update Time:2025-05-28
3,6-Dibutoxy-1,2-benzenedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonitrile,3,6-dibutoxy-
- 3,6-dibutoxybenzene-1,2-dicarbonitrile
- 1,4-dibutoxy-2,3-dicyanobenzene
- 2,5-dibutoxyphtalonitrile
- 3,6-dibutoxy-1,2-benzenedicarbonitrile
- 3,6-Dibutoxyphthalonitrile
- AC1NPZ7O
- AC1Q2XIM
- AG-H-02824
- SureCN7050071
- 3,6-Dibutoxy-1,2-dicyanobenzene
- 3,6-dibuty-loxyphthalonitrile
- BCP30472
- AS-54456
- InChI=1/C16H20N2O2/c1-3-5-9-19-15-7-8-16(20-10-6-4-2)14(12-18)13(15)11-17/h7-8H,3-6,9-10H2,1-2H
- SCHEMBL7050071
- AMY31029
- CS-0188429
- S10188
- MFCD00134586
- 3 6-DIBUTOXY-1 2-BENZENEDICARBONITRILE
- 3,6-Dibutoxybenzene-1,2-dinitrile
- 75942-37-9
- AKOS005391301
- 3,6-Dibutoxy-1,2-benzenedicarbonitrile, 97%
- 3,6-Dibutoxy-phthalonitrile
- 3,6-Dibutoxyphthalonitrile pound>>1,2-Benzenedicarbonitrile,3,6-dibutoxy-
- A902609
- DTXSID10410373
- STK076214
- 3,6-Dibutoxy-1,2-benzenedicarbonitrile
-
- MDL: MFCD00134586
- Inchi: 1S/C16H20N2O2/c1-3-5-9-19-15-7-8-16(20-10-6-4-2)14(12-18)13(15)11-17/h7-8H,3-6,9-10H2,1-2H3
- InChI Key: RJFAMAFEWDBSLX-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=C(C#N)C=1C#N)OCCCC)CCCC
Computed Properties
- Exact Mass: 272.1526
- Monoisotopic Mass: 272.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 193 ºC
- Boiling Point: 447.4±45.0 °C at 760 mmHg
- Flash Point: 173.7±21.6 °C
- Refractive Index: 1.516
- Solubility: Insuluble (7.9E-4 g/L) (25 ºC),
- PSA: 66.04
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3,6-Dibutoxy-1,2-benzenedicarbonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 20/21/22
- Safety Instruction: 36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,6-Dibutoxy-1,2-benzenedicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ574-200mg |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 97% | 200mg |
265.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ574-1g |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 97% | 1g |
568.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VJ574-5g |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 97% | 5g |
1321.0CNY | 2021-07-14 | |
| abcr | AB446141-1 g |
3,6-Dibutoxybenzene-1,2-dinitrile; 95% |
75942-37-9 | 1g |
€115.00 | 2022-06-10 | ||
| abcr | AB446141-5 g |
3,6-Dibutoxybenzene-1,2-dinitrile; 95% |
75942-37-9 | 5g |
€254.90 | 2022-06-10 | ||
| abcr | AB446141-25 g |
3,6-Dibutoxybenzene-1,2-dinitrile; 95% |
75942-37-9 | 25g |
€676.20 | 2022-06-10 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 383775-5G |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 5g |
¥2993.7 | 2023-10-24 | ||
| Apollo Scientific | OR52446-250mg |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 97% | 250mg |
£57.00 | 2023-08-31 | |
| Apollo Scientific | OR52446-1g |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 99% | 1g |
£43.00 | 2024-07-28 | |
| Apollo Scientific | OR52446-5g |
3,6-Dibutoxy-1,2-benzenedicarbonitrile |
75942-37-9 | 99% | 5g |
£134.00 | 2024-07-28 |
3,6-Dibutoxy-1,2-benzenedicarbonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
75942-37-9 (3,6-Dibutoxy-1,2-benzenedicarbonitrile) Related Products
- 138007-51-9(1,2-Benzenedicarbonitrile, 3-hydroxy-6-(nonyloxy)-)
- 75942-39-1(1,2-Benzenedicarbonitrile,3,6-bis(octyloxy)-)
- 75941-30-9(1,2-Benzenedicarbonitrile, 3-hydroxy-6-(pentyloxy)-)
- 75942-38-0(1,2-Benzenedicarbonitrile, 3,6-bis(pentyloxy)-)
- 116453-89-5(1,4-Dibutoxy-2,3-naphthalenedicarbonitrile)
- 874368-06-6(1,2-Benzenedicarbonitrile, 3-hydroxy-6-(4-pentenyloxy)-)
- 75941-33-2(1,2-Benzenedicarbonitrile, 3-(hexyloxy)-6-hydroxy-)
- 138007-53-1(1,2-Benzenedicarbonitrile, 3-hydroxy-6-(2-methylbutoxy)-)
- 116453-87-3(1,2-Benzenedicarbonitrile, 3,6-dipropoxy-)
- 138007-55-3(1,2-Benzenedicarbonitrile, 3-hydroxy-6-(3-methylbutoxy)-)
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